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Compound of Interest

Compound Name: 1-(N-Pentyl)cyclopentanol

CAS No.: 194800-16-3

Cat. No.: B071556

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(N-Pentyl)cyclopentanol, a tertiary alcohol with the CAS number 194800-16-3, is a valuable

building block in organic synthesis.[1][2] Its unique structure, featuring a cyclopentyl ring and a

pentyl chain attached to a hydroxyl-bearing carbon, makes it a target of interest for the

development of novel chemical entities. This guide provides a comprehensive overview of its

synthesis, properties, and handling, with a focus on practical applications for professionals in

the research and development sectors.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 1-(N-Pentyl)cyclopentanol is
fundamental to its application in research and development.
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Property Value Source

CAS Number 194800-16-3 [1][2]

Molecular Formula C10H20O [1][2][3]

Molecular Weight 156.27 g/mol [1][3]

IUPAC Name 1-pentylcyclopentan-1-ol [3]

Synonyms
1-(n-Amyl)cyclopentanol, 1-

Pentylcyclopentanol
[2]

Appearance Colorless liquid (presumed)

Boiling Point
Not explicitly stated, but likely

>150°C

Flash Point 82°C (180°F)

Vapor Pressure 0.0578 mmHg at 25°C [1]

Synthesis of 1-(N-Pentyl)cyclopentanol
The most common and efficient method for the synthesis of 1-(N-Pentyl)cyclopentanol is the

Grignard reaction.[4][5][6] This powerful carbon-carbon bond-forming reaction involves the

addition of an organomagnesium halide (Grignard reagent) to a carbonyl compound.[5][6]

Reaction Principle
The synthesis of this tertiary alcohol is achieved by reacting cyclopentanone with n-

pentylmagnesium bromide. The nucleophilic pentyl group of the Grignard reagent attacks the

electrophilic carbonyl carbon of cyclopentanone, leading to the formation of a magnesium

alkoxide intermediate. Subsequent acidic workup protonates the alkoxide to yield the final

product, 1-(N-Pentyl)cyclopentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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